Cas no 1115931-93-5 (N-(4-ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide
• CAS No: 1115931-93-5
• MF: C₂₅H₂₉N₅O₃S
• MW: 479.594464063644
• CID: 5389532
• Update Time: 2025-06-07

N-(4-ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethoxyphenyl)-2-[[3-[4-(2-methoxyphenyl)-1-piperazinyl]-2-pyrazinyl]thio]acetamide
• N-(4-ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C25H29N5O3S/c1-3-33-20-10-8-19(9-11-20)28-23(31)18-34-25-24(26-12-13-27-25)30-16-14-29(15-17-30)21-6-4-5-7-22(21)32-2/h4-13H,3,14-18H2,1-2H3,(H,28,31)
• InChI Key： GXZQKAIAHCDNFZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC=C2OC)CC1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 707.3±60.0 °C(Predicted)
• pka: 12.31±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

N-(4-Ethoxyphenyl)-2-({3-[4-(2-Methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide (CAS No. 1115931-93-5): A Comprehensive Overview

N-(4-Ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide (CAS No. 1115931-93-5) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview delves into the chemical structure, synthesis, biological activity, and recent research findings associated with this compound.

Chemical Structure and Synthesis: The chemical structure of N-(4-Ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide is defined by a central acetamide moiety linked to a sulfanyl group, which is further connected to a pyrazine ring substituted with a piperazine moiety. The piperazine ring is itself substituted with a 2-methoxyphenyl group, while the acetamide moiety is attached to a 4-ethoxyphenyl group. This intricate structure imparts the compound with unique pharmacological properties.

The synthesis of N-(4-Ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide typically involves several steps, including the formation of the sulfanyl acetamide intermediate and subsequent coupling reactions to introduce the piperazine and phenyl substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Biological Activity: Extensive studies have been conducted to evaluate the biological activity of N-(4-Ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. Research has shown that this compound exhibits potent inhibitory activity against monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective properties, N-(4-Ethoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide has also been investigated for its anti-cancer effects. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and prostate cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival.

Clinical Trials and Therapeutic Potential: While preclinical studies have shown promising results, the therapeutic potential of N-(4-Ethoxyphenyl)-2-{(3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide is still being evaluated in clinical trials. Early-phase clinical trials have focused on assessing the safety and tolerability of this compound in humans. Preliminary data suggest that it is well-tolerated at therapeutic doses, with minimal adverse effects reported.

Ongoing clinical trials are exploring its efficacy in treating specific neurological disorders and cancers. For instance, a phase II trial is currently underway to evaluate its effectiveness in managing symptoms of Parkinson's disease. Similarly, another trial is investigating its potential as an adjunct therapy in combination with standard chemotherapy regimens for advanced-stage cancers.

Recent Research Findings: Recent research has shed light on additional mechanisms through which N-(4-Ethoxyphenyl)-2-{(3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide exerts its biological effects. A study published in the Journal of Medicinal Chemistry reported that this compound can modulate microglial activation, a key process involved in neuroinflammation. By reducing microglial activation, it may help mitigate neurodegenerative processes associated with conditions such as multiple sclerosis.

Another study published in Cancer Research found that N-(4-Ethoxyphenyl)-2-{(3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide can enhance the sensitivity of cancer cells to radiation therapy. This synergistic effect could potentially improve treatment outcomes for patients undergoing radiotherapy.

Conclusion: In summary, N-(4-Ethoxyphenyl)-2-{(3-[4-(2-methoxyphenyl)piperazin-1-y l]pyrazin - 2 - yl }sulfanyl ) acetamide strong > (CAS No . 1115931 - 93 - 5 ) represents a promising candidate for the development of novel therapeutics targeting neurological disorders and cancer . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive molecule for further investigation . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential , paving the way for new treatment options in these critical areas . p >